2-[(3-Fluorophenyl)amino]cyclopentanecarboxylic acid

• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol
• IUPAC Name: 2-(3-fluoroanilino)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H14FNO2/c13-8-3-1-4-9(7-8)14-11-6-2-5-10(11)12(15)16/h1,3-4,7,10-11,14H,2,5-6H2,(H,15,16)
• InChI Key: LUPMWDQRZQFRJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)NC2=CC(=CC=C2)F)C(=O)O

Description

2-[(3-Fluorophenyl)amino]cyclopentanecarboxylic acid is a useful research compound. Its molecular formula is C12H14FNO2 and its molecular weight is 223.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydroxide (96 mL, 478 mmol, 5 M in water, 5 equiv.) was added to a mixture of ethyl 2-[(3-fluorophenyl)amino]cyclopentanecarboxylate (reported by Micovic et al., Synthesis, 1991, 1043-1045) (24.0 g, 96 mmol, 1 equiv) in dioxane (95 mL). The reaction was heated to 100° C. and stirred for one hour. The reaction mixture was then cooled to 23° C. and acidified to pH=3 with 2N HCl. The reaction mixture was then partitioned between ethyl acetate and water. The organic layer was washed with saturated aqueous sodium chloride solution, and the washed solution was dried over sodium sulfate. The dried solution was filtered, and the filtrate was concentrated to afford 6A as a mixture of cis and trans isomers. [M+H]+: 224.1.